Cas no 1594883-19-8 (3-amino-4-cyclopropyl-3-methylbutanoic acid)

• Product Name: 3-amino-4-cyclopropyl-3-methylbutanoic acid
• CAS No: 1594883-19-8
• MF: C₈H₁₅NO₂
• MW: 157.210202455521
• CID: 6177448
• PubChem ID: 116225510
• Update Time: 2025-07-18

3-amino-4-cyclopropyl-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-amino-4-cyclopropyl-3-methylbutanoic acid
• 1594883-19-8
• 3-Amino-4-cyclopropyl-3-methylbutanoicacid
• EN300-1284707

• Inchi： 1S/C8H15NO2/c1-8(9,5-7(10)11)4-6-2-3-6/h6H,2-5,9H2,1H3,(H,10,11)
• InChI Key： HPULGHHYFFWXSW-UHFFFAOYSA-N
• SMILES： OC(CC(C)(CC1CC1)N)=O

Computed Properties

• Exact Mass: 157.110278721g/mol
• Monoisotopic Mass: 157.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.8
• Topological Polar Surface Area: 63.3Ų

Additional information on 3-amino-4-cyclopropyl-3-methylbutanoic acid

3-Amino-4-Cyclopropyl-3-Methylbutanoic Acid (CAS No. 1594883-19-8): An Overview

3-Amino-4-cyclopropyl-3-methylbutanoic acid (CAS No. 1594883-19-8) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as ACCMBA, is a member of the amino acid family and exhibits unique structural and functional properties that make it a promising candidate for various therapeutic applications.

The chemical structure of 3-amino-4-cyclopropyl-3-methylbutanoic acid is characterized by a cyclopropyl group and a methylbutanoic acid moiety, which contribute to its distinct physicochemical properties. The presence of these functional groups imparts specific reactivity and solubility characteristics, making it an attractive target for drug design and development.

Recent studies have highlighted the potential of ACCMBA in modulating various biological pathways. One notable area of research involves its interaction with G protein-coupled receptors (GPCRs), which are key targets for many therapeutic agents. GPCRs play a crucial role in signal transduction and are involved in a wide range of physiological processes, including neurotransmission, hormone signaling, and immune responses.

In a study published in the Journal of Medicinal Chemistry, researchers investigated the binding affinity of 3-amino-4-cyclopropyl-3-methylbutanoic acid to several GPCRs. The results showed that ACCMBA exhibited high selectivity and potency for specific receptor subtypes, suggesting its potential as a lead compound for developing novel drugs targeting these receptors.

Beyond its interactions with GPCRs, ACCMBA has also been explored for its anti-inflammatory properties. Inflammatory diseases, such as arthritis and inflammatory bowel disease (IBD), are characterized by chronic inflammation and tissue damage. Preclinical studies have demonstrated that 3-amino-4-cyclopropyl-3-methylbutanoic acid can effectively reduce inflammatory markers and alleviate symptoms in animal models of these conditions.

The mechanism underlying the anti-inflammatory effects of ACCMBA is thought to involve the modulation of cytokine production and the inhibition of pro-inflammatory signaling pathways. Specifically, it has been shown to downregulate the expression of pro-inflammatory cytokines such as TNF-α and IL-6, which are key mediators of inflammation.

In addition to its therapeutic potential, 3-amino-4-cyclopropyl-3-methylbutanoic acid has also been studied for its use in chemical synthesis. Its unique structure makes it a valuable building block for the synthesis of more complex molecules, including peptides and small organic compounds with diverse biological activities.

The synthetic accessibility of ACCMBA has been improved through various methods, including catalytic hydrogenation and transition-metal-catalyzed coupling reactions. These advancements have facilitated the large-scale production of the compound, making it more readily available for both research and industrial applications.

Safety and toxicity profiles are critical considerations in the development of any new chemical entity. Preliminary toxicological studies on 3-amino-4-cyclopropyl-3-methylbutanoic acid have indicated low toxicity at therapeutic doses, with no significant adverse effects observed in animal models. However, further investigations are necessary to fully assess its safety profile in humans.

In conclusion, 3-amino-4-cyclopropyl-3-methylbutanoic acid (CAS No. 1594883-19-8), or ACCMBA, represents a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features, coupled with its potential therapeutic benefits, make it an exciting area of ongoing investigation. As research continues to uncover new insights into its mechanisms of action and biological effects, the future prospects for this compound appear highly promising.